Cas no 2166774-92-9 (4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione)
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione
- 4-Bromo-5-chloro-7-methylindoline-2,3-dione
- EN300-1456796
- 2166774-92-9
-
- Inchi: 1S/C9H5BrClNO2/c1-3-2-4(11)6(10)5-7(3)12-9(14)8(5)13/h2H,1H3,(H,12,13,14)
- InChI Key: KKDIEWRWFCKGRU-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C)C2=C1C(C(N2)=O)=O)Cl
Computed Properties
- Exact Mass: 272.91922g/mol
- Monoisotopic Mass: 272.91922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.2Ų
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456796-1.0g |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1456796-50mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1456796-100mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 100mg |
$615.0 | 2023-09-29 | ||
| Enamine | EN300-1456796-250mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 250mg |
$642.0 | 2023-09-29 | ||
| Enamine | EN300-1456796-500mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 500mg |
$671.0 | 2023-09-29 | ||
| Enamine | EN300-1456796-1000mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 1000mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1456796-2500mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 2500mg |
$1370.0 | 2023-09-29 | ||
| Enamine | EN300-1456796-5000mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 5000mg |
$2028.0 | 2023-09-29 | ||
| Enamine | EN300-1456796-10000mg |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione |
2166774-92-9 | 10000mg |
$3007.0 | 2023-09-29 |
4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 4-bromo-5-chloro-7-methyl-2,3-dihydro-1H-indole-2,3-dione
4-Bromo-5-Chloro-7-Methyl-2,3-Dihydro-1H-Indole-2,3-Dione: A Comprehensive Overview
4-Bromo-5-Chloro-7-Methyl-2,3-Dihydro-1H-Indole-2,3-Dione (CAS No. 2166774-92-9) is a structurally complex compound belonging to the indole dione family. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug discovery. The molecule features a fused bicyclic system with substituents at positions 4, 5, and 7, which contribute to its distinct chemical behavior and biological activity.
The synthesis of 4-bromo-5-chloro-7-methyl-indole dione involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making this compound more accessible for further studies. The bromine and chlorine substituents at positions 4 and 5, respectively, play a crucial role in modulating the electronic properties of the molecule, while the methyl group at position 7 adds steric bulk that can influence its interactions with biological targets.
One of the most promising aspects of 4-bromo-5-chloro-indole dione derivatives is their potential as lead compounds in drug development. Preclinical studies have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant activities, making them candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, their ability to inhibit key enzymes involved in disease pathways has positioned them as valuable tools in medicinal chemistry.
Recent research has also explored the role of indole dione-based compounds in epigenetic regulation. Studies suggest that these molecules can modulate histone acetyltransferase (HAT) activity, potentially offering new avenues for treating cancers associated with epigenetic dysregulation. The combination of structural diversity and functional versatility makes 4-bromo-indole diones a focal point for ongoing investigations into their therapeutic potential.
In terms of pharmacokinetics, indole dione derivatives have shown favorable absorption profiles in preclinical models. However, challenges remain in improving their bioavailability and reducing potential toxicity. Collaborative efforts between chemists and pharmacologists are underway to address these issues through structure-based drug design and formulation optimization.
The discovery of novel applications for 4-bromo-indole diones continues to drive research across multiple disciplines. From exploring their role in metabolic disorders to investigating their utility as imaging agents, this compound represents a versatile platform for innovation in the chemical sciences.
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